![molecular formula C₄H₆N₂O₃ B105313 (4s)-2-Oxoimidazolidine-4-carboxylic acid CAS No. 41371-53-3](/img/structure/B105313.png)
(4s)-2-Oxoimidazolidine-4-carboxylic acid
Overview
Description
(4s)-2-Oxoimidazolidine-4-carboxylic acid, commonly known as OIC, is an organic compound that has been studied for its various applications in scientific research. OIC is an important intermediate in the synthesis of various compounds, including pharmaceuticals and agrochemicals. In addition, OIC has been found to be an effective inhibitor of several enzymes, and can be used in laboratory experiments to study the effects of these enzymes on various biochemical and physiological processes.
Scientific Research Applications
Angiotensin Converting Enzyme Inhibition : A study by Hayashi et al. (1989) explored the synthesis of 3-acyl-1-alkyl-2-oxoimidazolidine-4-carboxylic acid derivatives, demonstrating their potent in vitro angiotensin converting enzyme (ACE) inhibitory activities and antihypertensive effects in rats (Hayashi et al., 1989).
Chiral Auxiliary in Kinetic Resolution : Kubota et al. (1994) investigated the use of 2-oxoimidazolidine-4-carboxylate as a novel chiral auxiliary for kinetic resolution, demonstrating its effectiveness in stereospecific amination (Kubota et al., 1994).
Dynamic Kinetic Resolution : In a study by Kubo et al. (1997), tert-butyl (4S)-1-methyl-2-oxoimidazolidine-4-carboxylate was used as a chiral auxiliary in dynamic kinetic resolution for stereoselective carbon−carbon bond formation. The study highlighted its unique characteristics as a novel chiral auxiliary (Kubo et al., 1997).
Stereoselective Synthesis of α-Amino Acids : Another application was found in the stereoselective synthesis of α-amino acids through a Gabriel reaction, utilizing 2-oxoimidazolidine-4-carboxylate as a chiral auxiliary, as demonstrated by Kubo et al. (1996) (Kubo et al., 1996).
Catalysis in Organic Synthesis : Nikpassand et al. (2017) reported on the use of 2-Oxoimidazolidine-1,3-disulfonic acid as a catalyst for the synthesis of 1,3-thiazolidine-4-ones, highlighting its potential as a recoverable catalyst in green chemistry (Nikpassand et al., 2017).
Synthesis of Biologically Active Compounds : Iriuchijima et al. (1982) utilized 2-oxoimidazolidine derivatives in the asymmetric hydrolysis of prochiral diesters, aiding in the preparation of optically active intermediates for the synthesis of biologically significant compounds like biotin (Iriuchijima et al., 1982).
Hepatitis C Virus NS3-4A Serine Protease Inhibition : Arasappan et al. (2004) synthesized novel 2-oxoimidazolidine-4-carboxylic acid derivatives, demonstrating their activity as inhibitors of the hepatitis C virus NS3-4A serine protease (Arasappan et al., 2004).
properties
IUPAC Name |
(4S)-2-oxoimidazolidine-4-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H6N2O3/c7-3(8)2-1-5-4(9)6-2/h2H,1H2,(H,7,8)(H2,5,6,9)/t2-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KZKRPYCBSZIQKN-REOHCLBHSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(NC(=O)N1)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@H](NC(=O)N1)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H6N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
130.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
41371-53-3 | |
Record name | 2-Imidazolidine-4-carboxylic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0041371533 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | (4S)-2-oxoimidazolidine-4-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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